Cas no 648412-53-7 (Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate)
648412-53-7 structure
Product Name:Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate
CAS No:648412-53-7
MF:C7H6Br2O2S
MW:313.994339466095
MDL:MFCD11501085
CID:415400
PubChem ID:53403241
Update Time:2025-04-19
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate
- 2-Thiophenecarboxylic acid, 4,5-dibromo-3-methyl-, methyl ester
- Methyl 4,5-dibromo-3-methyl-thiophene-2-carboxylate
- SCHEMBL1973056
- Methyl 4 pound not5-dibromo-3-methyl-thiophene-2-carboxylate
- 648412-53-7
- AKOS015998825
- DTXSID80695150
- AS-36062
- Methyl4,5-dibromo-3-methylthiophene-2-carboxylate
- 4,5-Dibromo-3-methyl-thiophene-2-carboxylic acid methyl ester
- MFCD11501085
- FT-0732325
- CS-0172054
- WQCQDITXZPVXGB-UHFFFAOYSA-N
- DA-18352
-
- MDL： MFCD11501085
- Inchi： 1S/C7H6Br2O2S/c1-3-4(8)6(9)12-5(3)7(10)11-2/h1-2H3
- InChI Key： WQCQDITXZPVXGB-UHFFFAOYSA-N
- SMILES： BrC1=C(SC(C(=O)OC)=C1C)Br
Computed Properties
- Exact Mass: 311.84600
- Monoisotopic Mass: 311.84553g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 54.5Ų
Experimental Properties
- Color/Form: Pale-yellow to Yellow-brown Solid
- PSA: 54.54000
- LogP: 3.36810
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate Security Information
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264;P270;P301+P312;P330
- Storage Condition：2-8 °C
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | 52367-0.25/G |
METHYL 4,5-DIBROMO-3-METHYL-THIOPHENE-2-CARBOXYLATE |
648412-53-7 | 97% | 0.25g |
$130 | 2023-09-17 | |
| AstaTech | 52367-1/G |
METHYL 4,5-DIBROMO-3-METHYL-THIOPHENE-2-CARBOXYLATE |
648412-53-7 | 97% | 1g |
$324 | 2023-09-17 | |
| AstaTech | 52367-5/G |
METHYL 4,5-DIBROMO-3-METHYL-THIOPHENE-2-CARBOXYLATE |
648412-53-7 | 97% | 5g |
$971 | 2023-09-17 | |
| TRC | M116835-50mg |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 50mg |
$ 250.00 | 2022-06-04 | ||
| TRC | M116835-100mg |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 100mg |
$ 415.00 | 2022-06-04 | ||
| TRC | M116835-250mg |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 250mg |
$ 825.00 | 2022-06-04 | ||
| Alichem | A169005974-5g |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 95% | 5g |
$1270.94 | 2023-09-01 | |
| Alichem | A169005974-10g |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 95% | 10g |
$1319.76 | 2023-09-01 | |
| Alichem | A169005974-25g |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 95% | 25g |
$2244.00 | 2023-09-01 | |
| Chemenu | CM199169-5g |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate |
648412-53-7 | 95% | 5g |
$842 | 2021-08-05 |
Methyl 4,5-dibromo-3-methylthiophene-2-carboxylate Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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